2-[5-(2-cyclopropyl-4-methylpyrimidin-5-yl)-1-(2,3-dimethylphenyl)-1H-1,2,4-triazol-3-yl]acetamide

• IUPAC Name: 2-[5-(2-cyclopropyl-4-methylpyrimidin-5-yl)-1-(2,3-dimethylphenyl)-1,2,4-triazol-3-yl]acetamide
• InChI: InChI=1S/C20H22N6O/c1-11-5-4-6-16(12(11)2)26-20(24-18(25-26)9-17(21)27)15-10-22-19(14-7-8-14)23-13(15)3/h4-6,10,14H,7-9H2,1-3H3,(H2,21,27)
• InChI Key: ICGGKZLUQMKWSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=NC(=N2)CC(=O)N)C3=CN=C(N=C3C)C4CC4)C
• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds with structures related to the target compound involves multistep synthetic routes, commonly starting from basic heterocyclic precursors. For instance, compounds with 1,2,4-triazole rings are synthesized through condensation reactions, where different substituents are introduced to achieve desired structural features (Mahyavanshi, Parmar, & Mahato, 2011). These methodologies are crucial for tailoring compounds for specific biological or chemical properties.

Molecular Structure Analysis

Molecular structure determination of similar compounds is typically carried out using X-ray diffraction techniques, alongside NMR (1H and 13C) and IR spectroscopy, to confirm the identity and purity of the synthesized compounds (Şahin et al., 2014). These techniques provide detailed insights into the arrangement of atoms within a molecule and are essential for understanding the compound's chemical behavior.

Chemical Reactions and Properties

Reactivity studies often explore how synthesized compounds participate in further chemical transformations. For example, cycloaddition reactions have been used to synthesize heterocyclic structures, indicating the versatility of synthesized compounds as intermediates for further chemical modifications (Hunnur, Latthe, & Badami, 2005).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystal structure, are often determined to understand their stability and suitability for various applications. Techniques like X-ray crystallography provide precise data on the crystal structures, which is vital for modeling and predicting the compound's behavior in different environments (Orek, Koparir, & Koparır, 2012).

Chemical Properties Analysis

Investigating the chemical properties involves studying the compound's reactivity, stability under various conditions, and interactions with other molecules. For example, studies on the synthesis and reactivity of compounds containing the triazole ring highlight the importance of understanding these chemical properties for developing compounds with potential biological activities (Wujec et al., 2011).